Cas no 1261833-85-5 (Methyl 5-(2-(trifluoromethoxy)phenyl)nicotinate)

• Product Name: Methyl 5-(2-(trifluoromethoxy)phenyl)nicotinate
• CAS No: 1261833-85-5
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4986442
• Update Time: 2023-08-24

Methyl 5-(2-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-(trifluoromethoxy)phenyl)nicotinate

• Inchi： 1S/C14H10F3NO3/c1-20-13(19)10-6-9(7-18-8-10)11-4-2-3-5-12(11)21-14(15,16)17/h2-8H,1H3
• InChI Key： WATPKFBSDBAUFI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=NC=C(C(=O)OC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4